
5-Ethynylpyrimidine: A Technical Guide to Safe
Handling and Emergency Procedures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Ethynylpyrimidine

Cat. No.: B139185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for 5-Ethynylpyrimidine. The information is compiled from publicly available

safety data sheets and chemical databases. While this guide is detailed, it may not be

exhaustive. Always consult the most recent Safety Data Sheet (SDS) from your supplier before

handling this chemical and adhere to all institutional and governmental safety regulations. The

toxicological properties of this compound have not been fully investigated.

Introduction
5-Ethynylpyrimidine is a heterocyclic compound of interest in medicinal chemistry and drug

development due to its versatile chemical handle, the ethynyl group, which can participate in

various coupling reactions, including "click chemistry." As with any reactive chemical, a

thorough understanding of its potential hazards and the implementation of appropriate safety

protocols are paramount to ensure the well-being of laboratory personnel. This guide provides

an in-depth summary of the known safety information, handling procedures, and emergency

responses for 5-Ethynylpyrimidine.

Hazard Identification and Classification
5-Ethynylpyrimidine is classified as harmful if swallowed.[1][2] The primary route of acute

toxicity is oral ingestion.
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GHS Classification:

Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Signal Word: Warning[2]

Pictogram:[2]

alt text

Physical and Chemical Properties
A summary of the key physical and chemical properties of 5-Ethynylpyrimidine is provided

below. This data is essential for understanding its behavior under various laboratory conditions.

Property Value Reference(s)

CAS Number 153286-94-3 [1][2]

Molecular Formula C₆H₄N₂ [1][2]

Molecular Weight 104.11 g/mol [1][2]

Appearance Powder [2]

Melting Point 80 °C [2]

Flash Point Not applicable [2]

Solubility No data available

Vapor Pressure No data available

Density No data available

InChI
InChI=1S/C6H4N2/c1-2-6-3-7-

5-8-4-6/h1,3-5H
[2]

SMILES C#CC1=CN=CN=C1 [2]
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Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize exposure and

prevent accidents.

Handling
Ventilation: Handle 5-Ethynylpyrimidine in a well-ventilated area, preferably within a

certified chemical fume hood.[3][4]

Personal Protective Equipment (PPE): A comprehensive list of recommended PPE is

provided in the table below.

Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke in areas

where this chemical is handled or stored.[4] Wash hands thoroughly after handling.[3]

Dust Formation: Avoid the formation of dust and aerosols.[3]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

[5] Use non-sparking tools and take precautionary measures against static discharge.[3][5]

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][5]

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong

bases.[6]

Storage Class: Combustible Solids (Storage Class 11).[2]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 5-Ethynylpyrimidine.
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Body Part Equipment Standard(s) Reference(s)

Eyes/Face

Wear tightly fitting

safety goggles with

side-shields or a face

shield.

EN 166 (EU) or

NIOSH (US) approved
[3][7]

Skin

Wear fire/flame

resistant and

impervious clothing. A

lab coat is mandatory.

[3]

Hands

Handle with chemical-

resistant, impervious

gloves. Gloves must

be inspected prior to

use. Dispose of

contaminated gloves

after use.

EN 374 [3][7]

Respiratory

If ventilation is

inadequate or for

nuisance exposures,

use a NIOSH/MSHA

or European Standard

EN 149 approved

respirator with an

appropriate filter.

[7]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure Reference(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[7][8]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with plenty of water or

shower. Wash off with soap

and plenty of water. Consult a

physician.

[7]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. Consult

a physician.

[7]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Call a

POISON CENTER or

doctor/physician if you feel

unwell.[1][8][9]

Accidental Release Measures
In the case of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions: Evacuate personnel to a safe area.[3] Use personal protective

equipment as outlined in Section 5. Avoid breathing dust, vapors, mist, or gas.[7] Ensure

adequate ventilation.[3]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so.[3] Do not let

the product enter drains.[3]

Containment and Cleanup: Pick up and arrange disposal without creating dust.[7] Sweep up

and shovel.[7] Keep in suitable, closed containers for disposal.[3][7]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

[10]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx) and carbon oxides (CO, CO₂).[11]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[3]

Toxicological Information
Detailed toxicological studies for 5-Ethynylpyrimidine are not readily available. The primary

known hazard is acute oral toxicity.[1][2] To the best of current knowledge, the chemical,

physical, and toxicological properties have not been thoroughly investigated.

Toxicity Metric Value Species Route Reference(s)

LD50 No data available

Experimental Protocols & Workflows
As specific experimental safety protocols for 5-Ethynylpyrimidine are not published, the

following workflows represent best practices for handling a chemical spill and administering first

aid.

Workflow for Handling a Chemical Spill
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Spill Occurs

Assess Spill Size and Hazard

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Sweep solid material)

Decontaminate the Area

Dispose of Waste in a Sealed Container

Report the Incident

End

Click to download full resolution via product page

Caption: Logical workflow for responding to a 5-Ethynylpyrimidine spill.
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First Aid Response Workflow

Exposure Occurs

Identify Route of Exposure

Inhalation

Breathing

Skin Contact

Touch

Eye Contact

Splash

Ingestion

Swallowing

Move to Fresh Air

Remove Contaminated Clothing

Rinse Eyes with Water (15 min)

Rinse Mouth with Water

Seek Immediate Medical Attention

Rinse Skin with Water (15 min)

Click to download full resolution via product page

Caption: Decision-making flowchart for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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